Cas no 521093-89-0 ((2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid)

• Product Name: (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid
• CAS No: 521093-89-0
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 6598262
• PubChem ID: 2737627
• Update Time: 2025-10-31

(2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid
• L-Phenylalanine, N-acetyl-3,5-difluoro-
• 521093-89-0
• N-Acetyl-3,5-difluoro-L-phenylalanine
• (2S)-2-acetamido-3-(3,5-difluorophenyl)propanoic acid
• Maybridge1_008701
• Oprea1_486359
• HMS566D11
• EN300-18570724

• Inchi： 1S/C11H11F2NO3/c1-6(15)14-10(11(16)17)4-7-2-8(12)5-9(13)3-7/h2-3,5,10H,4H2,1H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： WAJHNNVGLZYPIO-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(F)=CC(F)=C1)NC(C)=O

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 438.6±45.0 °C(Predicted)
• pka: 3.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid

Professional Introduction to (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic Acid (CAS No. 521093-89-0)

(2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. With a CAS number of 521093-89-0, this compound represents a promising candidate for further research and development in various therapeutic applications.

The molecular structure of (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid incorporates a chiral center at the (2S) position, which is a critical feature for its biological activity. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances its metabolic stability and binding affinity to biological targets. This structural configuration makes it an attractive scaffold for designing novel drugs with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. Studies have shown that the introduction of fluorine atoms can significantly alter the electronic properties of organic molecules, leading to more potent and selective interactions with biological receptors. The compound (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid exemplifies this trend, as it combines the benefits of chirality and fluorination to achieve high-affinity binding.

One of the most compelling aspects of (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid is its potential application in the development of enzyme inhibitors. The acetamide group at the 2-position provides a hydrogen bond donor/acceptor moiety that can interact with key residues in enzyme active sites. This feature has been exploited in the design of inhibitors for various therapeutic targets, including proteases and kinases. Recent computational studies have demonstrated that this compound can bind tightly to these enzymes, potentially leading to the development of new antiviral and anticancer agents.

The pharmacological properties of (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid have also been explored in preclinical models. Initial studies indicate that it exhibits moderate solubility in water, which is advantageous for formulation into oral or injectable drugs. Additionally, its stability under various pH conditions suggests that it could be suitable for a wide range of administration routes. These characteristics make it a valuable candidate for further development into therapeutic agents.

Another area where this compound shows promise is in the field of drug discovery for neurological disorders. The chiral center and fluorinated phenyl ring contribute to its ability to cross the blood-brain barrier, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Research has indicated that compounds with similar structural features can modulate neurotransmitter activity, offering new avenues for therapeutic intervention.

The synthesis of (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid presents some challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and fluorochemical reactions have been employed to construct the desired molecular framework efficiently. These advancements have opened up new possibilities for incorporating this compound into drug development pipelines.

In conclusion, (2S)-3-(3,5-difluorophenyl)-2-acetamidopropanoic acid (CAS No. 521093-89-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features, including chirality and fluorination, make it an attractive candidate for developing novel drugs targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments.